![molecular formula C16H22O8 B1242581 Macrosphelide E](/img/structure/B1242581.png)
Macrosphelide E
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Macrosphelide E is a natural product found in Aplysia kurodai and Periconia byssoides with data available.
Scientific Research Applications
Cell-Adhesion Inhibition
- Macrosphelide E has been identified as a cell-adhesion inhibitor, particularly effective against the adhesion of human-leukemia HL-60 cells to human umbilical vein endothelial cells (HUVEC) (Yamada et al., 2001).
Structural Analysis
- The absolute stereostructures of this compound, along with other variants like Macrosphelides G and I, have been elucidated using spectroscopic analyses and chemical transformations (Yamada et al., 2001).
- Seco-Macrosphelide E, isolated from a strain of Periconia byssoides, shares the same configuration as this compound. Its structure was determined through spectroscopic analyses and synthesis (Nakamura et al., 2002).
Synthesis Studies
- Research has been conducted on the preparation and derivatization of the this compound-G series, exploring its reactivity and conformations (Nemoto et al., 2003).
- Total syntheses of this compound have been achieved, providing insights into its chemical structure and potential modifications (Ono et al., 2000).
Potential Antitumor Applications
- This compound derivatives have been synthesized and evaluated for their apoptosis-inducing activity against human lymphoma cells, suggesting potential as antitumor agents (Matsuya et al., 2006).
Advanced Synthetic Techniques
- Advances in synthetic techniques for macrosphelides, including this compound, have been reviewed, highlighting their role as cell-cell adhesion inhibitors and their novel macrocyclic skeleton (Matsuya et al., 2005).
properties
Molecular Formula |
C16H22O8 |
---|---|
Molecular Weight |
342.34 g/mol |
IUPAC Name |
(4R,7E,9R,10S,13E,15R,16S)-9,15-dihydroxy-4,10,16-trimethyl-1,5,11-trioxacyclohexadeca-7,13-diene-2,6,12-trione |
InChI |
InChI=1S/C16H22O8/c1-9-8-16(21)24-11(3)13(18)5-7-15(20)23-10(2)12(17)4-6-14(19)22-9/h4-7,9-13,17-18H,8H2,1-3H3/b6-4+,7-5+/t9-,10+,11+,12-,13-/m1/s1 |
InChI Key |
MJMMUATWVTYSFD-HUYHEJHWSA-N |
Isomeric SMILES |
C[C@@H]1CC(=O)O[C@H]([C@@H](/C=C/C(=O)O[C@H]([C@@H](/C=C/C(=O)O1)O)C)O)C |
Canonical SMILES |
CC1CC(=O)OC(C(C=CC(=O)OC(C(C=CC(=O)O1)O)C)O)C |
synonyms |
macrosphelide E |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.